![molecular formula C17H21NO2 B4712803 3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide](/img/structure/B4712803.png)
3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide
Overview
Description
3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide, also known as MMBC, is a synthetic cannabinoid that has gained attention in the scientific community due to its potential applications in research. MMBC belongs to the class of indole-derived cannabinoids, which are known to interact with the endocannabinoid system in the body.
Mechanism of Action
3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide exerts its effects by binding to the CB1 and CB2 receptors in the body. This interaction results in the activation of various signaling pathways, leading to the modulation of neurotransmitter release and subsequent physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including analgesic, anti-inflammatory, and anxiolytic properties. It has also been shown to affect the cardiovascular system, with some studies suggesting that it may have a vasodilatory effect.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide in lab experiments is its high potency, which allows for the investigation of cannabinoid receptor pharmacology at lower concentrations. However, one limitation of using this compound is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several future directions for research on 3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide, including the investigation of its potential therapeutic applications in various disease states. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its effects on various physiological systems. Finally, the development of more stable analogs of this compound may lead to the discovery of new and more potent cannabinoids with potential therapeutic applications.
Scientific Research Applications
3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide has been used in various scientific research applications, particularly in the field of cannabinoid receptor pharmacology. It has been shown to interact with both the CB1 and CB2 receptors, which are involved in various physiological processes such as pain perception, mood regulation, and immune function.
properties
IUPAC Name |
3-methyl-N-(4-methylcyclohexyl)-1-benzofuran-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-11-7-9-13(10-8-11)18-17(19)16-12(2)14-5-3-4-6-15(14)20-16/h3-6,11,13H,7-10H2,1-2H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXZRGWIZNSBAKS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC(=O)C2=C(C3=CC=CC=C3O2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
0.7 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49826637 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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